Cas no 122333-97-5 (2-(4-methoxy-3-methylphenyl)acetaldehyde)

• Product Name: 2-(4-methoxy-3-methylphenyl)acetaldehyde
• CAS No: 122333-97-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1216967
• PubChem ID: 24971983
• Update Time: 2025-11-02

2-(4-methoxy-3-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)acetaldehyde
• (4-methoxy-3-methylphenyl)acetaldehyde
• CTK8G6989
• AKOS006309271
• AM20020309
• (4-methoxy-3-methyl-phenyl)-acetaldehyde
• 3-methyl-4-methoxyphenylacetaldehyde
• (4-Methoxy-3-methyl-phenyl)-acetaldehyd
• (4-methoxy-3-methylphenyl)acetaldehyde; CTK8G6989; AKOS006309271; AM20020309; (4-methoxy-3-methyl-phenyl)-acetaldehyde; 3-methyl-4-methoxyphenylacetaldehyde; (4-Methoxy-3-methyl-phenyl)-acetaldehyd;
• DTXSID70648135
• EN300-1847737
• SCHEMBL195794
• 122333-97-5
• starbld0025107
• MFCD11110091

• Inchi： 1S/C10H12O2/c1-8-7-9(5-6-11)3-4-10(8)12-2/h3-4,6-7H,5H2,1-2H3
• InChI Key： UGXGFCPECPQQMR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC=O)=CC=1C

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(4-methoxy-3-methylphenyl)acetaldehyde

Comprehensive Guide to 2-(4-Methoxy-3-methylphenyl)acetaldehyde (CAS No. 122333-97-5): Properties, Applications, and Market Insights

2-(4-Methoxy-3-methylphenyl)acetaldehyde (CAS No. 122333-97-5) is a specialized aromatic aldehyde compound with significant applications in fragrance, pharmaceutical intermediates, and organic synthesis. This compound, also known as 4-methoxy-3-methylbenzeneacetaldehyde, features a unique molecular structure combining methoxy and methyl substituents on a phenyl ring, which enhances its reactivity and utility in chemical processes. Researchers and industry professionals frequently search for "2-(4-methoxy-3-methylphenyl)acetaldehyde uses" or "CAS 122333-97-5 suppliers," reflecting its growing demand in niche markets.

The chemical properties of 2-(4-methoxy-3-methylphenyl)acetaldehyde include a molecular formula of C₁₀H₁₂O₂ and a molecular weight of 164.20 g/mol. Its boiling point and solubility profile make it suitable for solvent-based applications, particularly in perfumery, where its aldehyde functional group contributes to floral and woody odor profiles. Recent trends in "sustainable fragrance ingredients" have spurred interest in this compound as a potential green alternative to synthetic musks.

In the pharmaceutical industry, 2-(4-methoxy-3-methylphenyl)acetaldehyde serves as a key intermediate for synthesizing active pharmaceutical ingredients (APIs). Its structural motif is found in compounds targeting neurological and anti-inflammatory pathways, aligning with popular searches like "building blocks for CNS drugs." The compound’s purity (>98%) and stability under controlled conditions are critical for GMP-compliant production, as emphasized in queries such as "CAS 122333-97-5 technical specifications."

The global market for 2-(4-methoxy-3-methylphenyl)acetaldehyde is projected to grow at a CAGR of 5.2% from 2023 to 2030, driven by demand in Asia-Pacific flavor and fragrance hubs. Innovations in "microencapsulation technologies" have expanded its use in long-lasting air fresheners and functional textiles. Regulatory compliance (REACH, FDA) remains a top concern, with searches for "122333-97-5 safety data sheet" increasing by 18% YoY.

From a synthetic chemistry perspective, this aldehyde participates in Grignard reactions, reductive amination, and Wittig olefination, making it versatile for academic and industrial R&D. Its role in "chiral auxiliary synthesis" is particularly notable, addressing the demand for enantioselective catalysts. Laboratories often seek "2-(4-methoxy-3-methylphenyl)acetaldehyde synthesis protocol" to optimize yield and selectivity.

Environmental considerations are shaping the future of 2-(4-methoxy-3-methylphenyl)acetaldehyde production. Bio-catalytic routes using engineered enzymes are gaining traction, responding to searches for "biobased aromatic aldehydes." Leading suppliers now highlight "low-carbon footprint batches" in product listings, aligning with ESG goals in the chemical sector.

For quality assurance, analytical methods like GC-MS and HPLC are essential to verify the identity and purity of CAS 122333-97-5. Peer-reviewed studies on its "spectroscopic characterization" provide reference data for supply chain transparency. The compound’s shelf life and storage conditions (typically 2–8°C under inert gas) are frequently addressed in "handling guidelines for sensitive aldehydes."

In conclusion, 2-(4-methoxy-3-methylphenyl)acetaldehyde exemplifies the convergence of specialty chemicals and high-value applications. Its multifaceted roles—from fragrance enhancer to pharmaceutical precursor—underscore why it ranks among top-queried "fine chemicals for R&D." As industries prioritize sustainability and precision synthesis, this compound’s relevance will continue to expand across scientific and commercial domains.